Cas no 1805587-19-2 (Methyl 4-aminomethyl-2-cyano-5-nitrobenzoate)

• Product Name: Methyl 4-aminomethyl-2-cyano-5-nitrobenzoate
• CAS No: 1805587-19-2
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 4954895
• Update Time: 2025-05-25

Methyl 4-aminomethyl-2-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-2-cyano-5-nitrobenzoate

• Inchi： 1S/C10H9N3O4/c1-17-10(14)8-3-9(13(15)16)7(5-12)2-6(8)4-11/h2-3H,5,12H2,1H3
• InChI Key： SUZLVKCIQRXAMK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=CC(CN)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 0.2
• Topological Polar Surface Area: 122

Additional information on Methyl 4-aminomethyl-2-cyano-5-nitrobenzoate

Methyl 4-aminomethyl-2-cyano-5-nitrobenzoate (CAS No. 1805587-19-2): A Comprehensive Overview

Methyl 4-aminomethyl-2-cyano-5-nitrobenzoate (CAS No. 1805587-19-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex aromatic structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of various therapeutic agents. The presence of both amino and cyano substituents, coupled with the nitro group, provides a rich chemical platform for further functionalization and derivatization, making it a versatile building block in medicinal chemistry.

TheMethyl 4-aminomethyl-2-cyano-5-nitrobenzoate molecule's structural features are not only intriguing from a chemical perspective but also hold promise for its application in drug discovery. The nitro group, in particular, is known for its ability to enhance the bioavailability and metabolic stability of pharmaceutical compounds. Recent studies have highlighted the role of nitroaromatics in the development of novel antibiotics and anticancer agents, where their electron-withdrawing properties contribute to the efficacy of these drugs by influencing their binding affinity to biological targets.

In addition to its pharmacological relevance, Methyl 4-aminomethyl-2-cyano-5-nitrobenzoate has been explored in synthetic chemistry for its ability to serve as a precursor in the preparation of more complex molecules. The4-amino and2-cyano functionalities provide multiple sites for selective reactions, allowing chemists to tailor the compound's structure for specific applications. For instance, the amino group can be easily transformed into amides, ureas, or sulfonamides, while the cyano group can undergo reduction to form alkyl groups or participate in nucleophilic additions.

The compound's utility extends beyond traditional pharmaceutical applications. Researchers have been investigating its potential use in materials science, particularly in the development of advanced polymers and coatings. The nitro group's ability to undergo reduction reactions can be exploited to create cross-linked networks with enhanced mechanical properties. Furthermore, theMethyl 4-aminomethyl-2-cyano-5-nitrobenzoate structure can be incorporated into conductive polymers, offering new possibilities for electronic devices and sensors.

Recent advancements in computational chemistry have also shed light on theMethyl 4-aminomethyl-2-cyano-5-nitrobenzoate's reactivity and mechanism of action. Molecular modeling studies have revealed that the compound's electron-rich aromatic core can participate in π-stacking interactions with biological targets, potentially enhancing drug-receptor binding. These insights have guided the design of novel derivatives with improved pharmacokinetic profiles and reduced side effects.

The synthesis of Methyl 4-amino-methyl-2-cyano-5-nitrobenzoate involves a multi-step process that requires precise control over reaction conditions. The4-amino,2-cyano, and5-nitro functional groups must be introduced at specific positions without compromising the integrity of the aromatic ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to achieve high yields and selectivity. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

The compound's potential as an intermediate in drug development has been validated through several preclinical studies. Researchers have synthesized analogs of Methyl 4-amino-methyl-2-cyano-5-nitrobenzoate and evaluated their biological activity against various diseases. Preliminary results suggest that these derivatives exhibit promising anti-inflammatory and antiviral properties. The nitro group's ability to modulate redox processes has been particularly noteworthy, opening new avenues for treating oxidative stress-related disorders.

The future prospects of Methyl 4-amino-methyl-2-cyano-5-nitrobenzoate are vast and multifaceted. As our understanding of its chemical properties continues to evolve, so does its potential applications across multiple disciplines. Whether it serves as a key intermediate in pharmaceutical synthesis or as a component in advanced materials, this compound is poised to play a significant role in scientific innovation.